(5-methyl-1H-indazol-6-yl)boronic acid

• IUPAC Name: (5-methyl-1H-indazol-6-yl)boronic acid
• InChI: InChI=1S/C8H9BN2O2/c1-5-2-6-4-10-11-8(6)3-7(5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key: FVSYCXICBAFOGW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1C)C=NN2)(O)O
• Molecular Formula: C8H9BN2O2
• DSSTOX Substance ID: DTXSID40657259
• Molecular Weight: 175.98 g/mol
• CAS RN: 1310383-42-6

Description

“(5-methyl-1H-indazol-6-yl)boronic acid” is a boronic acid derivative with the molecular formula C8H9BN2O2. It has a molecular weight of 175.98 g/mol. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9BN2O2/c1-5-2-6-4-10-11-8(6)3-7(5)9(12)13/h2-4,12-13H,1H3,(H,10,11). The compound has a topological polar surface area of 69.1 Ų and a complexity of 191.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 175.98 g/mol. It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 1.

Scientific Research Applications

1. Molecular Structure and Resonance States

• Experimental Nuclear Magnetic Resonance Spectral Assignments and Calculations : A study by Dikmen (2018) examined molecules like 4-Methyl-1H-Indazole-5-Boronic Acid, which have different resonance states under varying temperatures. This research used nuclear magnetic resonance (NMR) spectroscopy and GIAO method calculations to understand the resonance states and molecular structure of such molecules (Dikmen, 2018).

2. Synthesis and Chemical Reactions

• Regiospecific Synthesis of Indazole Isomers : Dandu et al. (2007) reported a regiospecific approach to synthesize N-methyl-5-(1H-indol-2-yl)-6,7-dihydro-2H-indazole isomers, involving palladium-catalyzed Suzuki coupling (Dandu, Tao, Josef, Bacon, Hudkins, 2007).
• Palladium-Catalyzed Pathways in Synthesis : A study by Izmer et al. (2006) focused on using substituted halo-1H-indenes and methyl-3-bromo-4-/6H-cyclopenta[b]thiophenes in Suzuki−Miyaura, Negishi, and Murahashi protocols for synthesizing aryl-subsituted indenes (Izmer, Lebedev, Nikulin, Ryabov, Asachenko, Lygin, Sorokin, Voskoboynikov, 2006).

3. Biomedical Applications

• Boronic Acid in Sensing and Therapeutics : The study by Huang et al. (2012) highlighted the role of boronic acid in detecting biological active substances, emphasizing its importance in the prevention, diagnosis, and treatment of diseases (Huang, Jia, Xie, Wang, Xu, Fang, 2012).
• Boronic Acid-Functionalized Polymers : Research by Cambre and Sumerlin (2011) discussed the value of boronic acid-containing polymers in biomedical applications like HIV, obesity, diabetes, and cancer treatment (Cambre, Sumerlin, 2011).

4. Material Science and Polymer Chemistry

• Synthesis of Boronic Acid-Decorated Polymers : Vancoillie et al. (2016) developed a post-polymerization modification methodology for synthesizing novel boronic acid-decorated poly(2-alkyl-2-oxazoline) copolymers, which introduced pH- and glucose-responsiveness to the polymers (Vancoillie, Brooks, Mees, Sumerlin, Hoogenboom, 2016).

Safety and Hazards

“(5-methyl-1H-indazol-6-yl)boronic acid” is associated with hazard statements H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

The future directions for the study of boronic acids, including “(5-methyl-1H-indazol-6-yl)boronic acid”, involve extending their studies in medicinal chemistry to obtain new promising drugs. The introduction of the boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, improving the already existing activities.

Mechanism of Action

Target of Action

Indazole compounds have been known to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .

Mode of Action

It can be inferred from the general behavior of indazole compounds that they interact with their targets (like kinases) and bring about changes in their activity . This interaction could potentially lead to alterations in cellular processes, such as cell cycle progression and cell volume regulation .

Biochemical Pathways

Given the potential targets of indazole compounds, it can be inferred that the pathways related to cell cycle regulation and cell volume regulation could be affected .

Result of Action

Based on the potential targets of indazole compounds, it can be inferred that the compound could potentially affect cell cycle progression and cell volume regulation .